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Compound of Interest

3-Hydroxyadamantane-1-
Compound Name:

carbonitrile

Cat. No.: B1339464

CAS Number: 59223-70-0

This technical guide provides a comprehensive overview of 3-Hydroxyadamantane-1-
carbonitrile, a derivative of adamantane. The rigid, three-dimensional structure of the
adamantane cage imparts unique physicochemical properties to its derivatives, making them
valuable scaffolds in medicinal chemistry and materials science. This document is intended for
researchers, scientists, and professionals in drug development, offering available data and
outlining experimental methodologies.

Due to the limited availability of specific experimental data for 3-Hydroxyadamantane-1-
carbonitrile, this guide also includes comparative information on its closely related precursor,
3-Hydroxyadamantane-1-carboxylic acid (CAS: 42711-75-1), to provide a broader context for
its potential properties and applications.

Physicochemical Properties

A summary of the available and computed physicochemical properties for 3-
Hydroxyadamantane-1-carbonitrile is presented below.
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Property Value Source

CAS Number 59223-70-0 ECHEMI[1]
Molecular Formula C11H1sNO ECHEMI[1]
Molecular Weight 177.24 g/mol ECHEMI[1]
Exact Mass 177.115364 g/mol ECHEMI[1]
Density 1.2 g/cm3 (predicted) ECHEMI[1]
Topological Polar Surface Area  44.02 A2 ECHEMI[1]
XLogP3 1.8 (predicted) ECHEMI[1]
Hydrogen Bond Donor Count 1 ECHEMI[1]

Hydrogen Bond Acceptor
2 ECHEMI[1]
Count

Synthesis and Experimental Protocols

While specific, peer-reviewed synthesis protocols for 3-Hydroxyadamantane-1-carbonitrile
are not readily available in the literature, a plausible synthetic route involves the conversion of
the corresponding carboxylic acid, 3-Hydroxyadamantane-1-carboxylic acid. General methods
for the conversion of carboxylic acids to nitriles are well-established.

Proposed Synthesis of 3-Hydroxyadamantane-1-
carbonitrile from 3-Hydroxyadamantane-1-carboxylic

acid

A common method for this transformation is a two-step process involving the conversion of the
carboxylic acid to a primary amide, followed by dehydration.

Step 1: Synthesis of 3-Hydroxyadamantane-1-carboxamide

o Reaction: 3-Hydroxyadamantane-1-carboxylic acid can be converted to its acid chloride
using a chlorinating agent such as thionyl chloride (SOCI2) or oxalyl chloride. The resulting
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acid chloride is then reacted with ammonia or an ammonia equivalent to form the primary
amide.

o |llustrative Protocol:

o To a solution of 3-Hydroxyadamantane-1-carboxylic acid in an inert solvent (e.g.,
dichloromethane), add an excess of thionyl chloride.

o Reflux the mixture until the reaction is complete (monitored by TLC or IR spectroscopy).
o Remove the excess thionyl chloride and solvent under reduced pressure.

o Dissolve the crude acid chloride in an appropriate solvent (e.g., THF) and add it dropwise
to a cooled, concentrated solution of agueous ammonia.

o Stir the reaction mixture until the formation of the amide is complete.

o Extract the product with a suitable organic solvent, wash with brine, dry over an anhydrous
salt (e.g., Na2S0a4), and concentrate to yield the crude 3-Hydroxyadamantane-1-
carboxamide.

o Purify the product by recrystallization or column chromatography.

Step 2: Dehydration of 3-Hydroxyadamantane-1-carboxamide to 3-Hydroxyadamantane-1-
carbonitrile

e Reaction: The primary amide is then dehydrated to the corresponding nitrile using a
dehydrating agent.

o |llustrative Protocol:

o Dissolve 3-Hydroxyadamantane-1-carboxamide in a suitable solvent (e.g., pyridine or
DMF).

o Add a dehydrating agent such as phosphorus oxychloride (POCIs), thionyl chloride
(SOCI2), or trifluoroacetic anhydride (TFAA).
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[e]

Heat the reaction mixture as required (reaction conditions will vary depending on the
chosen dehydrating agent).

o Monitor the reaction by TLC or GC-MS.

o Upon completion, pour the reaction mixture into ice water and extract the product with an
organic solvent.

o Wash the organic layer with water and brine, dry over an anhydrous salt, and concentrate
under reduced pressure.

o Purify the crude 3-Hydroxyadamantane-1-carbonitrile by column chromatography or
distillation.

Dehydrating Agent
3-Hydroxyadamantane- SOClz or (COCl)2 | Intermediate NHs [ 3-Hydroxyadamantane- (e.g., POCI3) 3-Hydroxyadamantane-
1-carboxylic acid | Acid chloride = 1-carboxamide 1-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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